Cas no 837430-14-5 (5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride structure
837430-14-5 structure
Product Name:5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
CAS No:837430-14-5
MF:C5H9ClN4
MW:160.60475897789
MDL:MFCD08448159
CID:68902
PubChem ID:17998717
Update Time:2024-10-26

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • 5,6,7,8-TETRAHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
    • 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
    • 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine HCl
    • 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • 5,6,7,8-Tetrahydro-1,2,4-triazolo[4,3-a]pyrazine Hydrochloride
    • 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-, monohydrochloride (9CI)
    • 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine monohydrochloride
    • PB14582
    • 5,6,7,8-Tetrahydro-1,2,4-triazolo[4,3-a]pyrazineHydrochloride
    • MFCD08448159
    • 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine, HCl
    • AS-36126
    • NKEHUOIDQUKFDV-UHFFFAOYSA-N
    • J-516476
    • 1,2,4-Triazolo[4,3-a]pyrazine, 5,6,7,8-tetrahydro-, monohydrochloride
    • SY006775
    • AM20110203
    • 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride, AldrichCPR
    • FT-0656700
    • 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazinehydrochloride
    • 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;hydrochloride
    • 837430-14-5
    • SCHEMBL1578935
    • CS-D1780
    • 5,6,7,8-tetrahydro-(1,2,4)triazolo(4,3-a)-pyrazine hydrochloride
    • AKOS015919864
    • A864221
    • DB-006924
    • MDL: MFCD08448159
    • Inchi: 1S/C5H8N4.ClH/c1-2-9-4-7-8-5(9)3-6-1;/h4,6H,1-3H2;1H
    • InChI Key: NKEHUOIDQUKFDV-UHFFFAOYSA-N
    • SMILES: Cl.N1=CN2CCNCC2=N1

Computed Properties

  • Exact Mass: 124.07500
  • Monoisotopic Mass: 160.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.7A^2

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.539
  • Boiling Point: 319.763 °C at 760 mmHg
  • Flash Point: 319.763 °C at 760 mmHg
  • PSA: 42.74000
  • LogP: -0.28990

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Storage Condition:2-8 °C

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Pricemore >>

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5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide ,  Palladium Solvents: Methanol ;  14 h, 50 psi, rt
Reference
(2R)-4-Oxo-4-[3-(Trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Orally Active Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes
Kim, Dooseop; et al, Journal of Medicinal Chemistry, 2005, 48(1), 141-151

Production Method 2

Reaction Conditions
1.1 10 h, reflux; reflux → rt
2.1 Reagents: Hydrogen Catalysts: Platinum dioxide ,  Palladium Solvents: Methanol ;  14 h, 50 psi, rt
Reference
(2R)-4-Oxo-4-[3-(Trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Orally Active Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes
Kim, Dooseop; et al, Journal of Medicinal Chemistry, 2005, 48(1), 141-151

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Raw materials

5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride Preparation Products

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